

Picibanil safety profile long-term outcomes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Picibanil

CAS No.: 39325-01-4

Cat. No.: S607217

Get Quote

Safety Profile & Long-Term Outcomes

The tables below summarize the safety and long-term efficacy data for **Picibanil** from key clinical studies.

Table 1: Safety and Common Adverse Events

Adverse Event	Frequency / Notes	Context / Population
Local Inflammation (pain, swelling, redness)	Very Common	Expected, controlled inflammatory response at injection site [1].
Fever	Very Common	Frequently reported; part of systemic immunostimulatory response [1] [2].
Nausea & Vomiting	Common	Reported as a general side effect [3].
Transient Liver Dysfunction	Seldom	Reported infrequently [3].
Acute Severe Inflammation (e.g., in the eye)	Rare / Case Study	Noted in a case of periorbital lymphangioma; use with caution in ocular lesions [3].
SIADH-induced Hyponatremia	Rare / Case Study	Occurred after intrapleural administration for a pulmonary fistula [3].

Adverse Event	Frequency / Notes	Context / Population
Hemolytic Anemia	Rare / Case Study	Presumably of immune origin [3].

Table 2: Long-Term Efficacy and Recurrence Rates

Application	Patient Population	Efficacy / Long-Term Outcome	Recurrence Rate	Follow-Up Period
Lymphatic Malformations (LMs)	Children with macrocystic cervicofacial LMs	94% showed complete or substantial response [4].	9% [4]	Median 2.9 years [4]
Lymphatic Malformations (LMs)	Patients with mixed macrocystic-microcystic LMs	63% showed complete or substantial response [4].	Information Not Specified	Information Not Specified
Lymphatic Malformations (LMs)	Patients with microcystic LMs	0% responded to treatment [4].	Not Applicable	Not Applicable
Primary Spontaneous Pneumothorax	Patients post-VATS bullectomy	Effective pleurodesis for preventing recurrence [2].	2.2% (2 out of 89 patients) [2]	Up to May 2018 (from 1994-2014 cohort) [2]


Mechanism of Action & Experimental Protocols

Mechanism of Action

Picibanil is a lyophilized preparation of a low-virulence strain of *Streptococcus pyogenes* that has been inactivated with penicillin G [1]. Its exact mechanism is not fully elucidated, but it acts as a potent **biological response modifier** [5]. The proposed mechanism involves:

- **Induction of Inflammatory Response:** When injected, it provokes a controlled local inflammatory reaction. This leads to the adhesion of cyst walls in macrocystic LMs, effectively sclerosing (scarring and closing) the cysts [1].
- **Immunostimulation:** It activates various immune cells, including natural killer (NK) cells, macrophages, and T-lymphocytes [6]. It also promotes the maturation of dendritic cells, which are pivotal for activating adaptive immunity [5].
- **Cytokine Production:** A key aspect of its action is the induction of various cytokines, including interferons (IFNs), tumor necrosis factor (TNF), and interleukins (IL-1, IL-2) [5] [6]. This cytokine cascade mediates both its antitumor effects and its inflammatory side effects.
- **Toll-like Receptor (TLR) Signaling:** Recent studies indicate that at least part of its activity is mediated through the **TLR4-MD2 signaling pathway** [5].


The following diagram illustrates the key immunological signaling pathways activated by **Picibanil**.




[Click to download full resolution via product page](#)

Detailed Experimental Protocol for LM Sclerotherapy

The following workflow outlines the standard procedure for intralesional sclerotherapy of Lymphatic Malformations, based on clinical trials and reviews [4] [1].





[Click to download full resolution via product page](#)

Troubleshooting Common Experimental & Clinical Issues

Q: The treatment shows no effect on a microcystic lymphatic malformation. Is this normal? **A:** Yes, this is an expected finding. Clinical trials have consistently shown that **Picibanil** is highly effective for **macrocytic LMs** but demonstrates **no response in microcystic LMs** [4]. For microcystic lesions, surgical excision is considered the primary treatment option [3].

Q: A subject develops a high fever post-injection. Is this a cause for concern? **A:** Fever is one of the **most commonly reported side effects** and is considered part of the systemic immunostimulatory response [1] [2]. It is typically mild and self-limiting. Management should include standard antipyretics and monitoring. However, if the fever is very high or prolonged, further investigation is recommended to rule out other causes, such as infection.

Q: What are the critical contraindications for using Picibanil? **A:** The search results did not reveal absolute contraindications, but specific warnings exist:

- **Ocular Lesions:** It should be used with extreme caution or avoided in lesions involving the eye or periorbital area, as severe inflammatory reactions with bleeding have been reported [3].
- **Hypersensitivity:** Do not use in patients with known hypersensitivity to penicillin, as the preparation is inactivated with penicillin G [1].

Key Insights for Researchers

- **Primary Indication:** **Picibanil** is a first-line sclerosing agent for **macrocytic cervicofacial lymphatic malformations**, with superior efficacy and lower morbidity compared to historical surgical data [4].
- **Immuno-oncology Applications:** Beyond sclerotherapy, **Picibanil** is an approved anticancer agent in Japan and is investigated as an immunoadjuvant. Its ability to mature dendritic cells via TLR4 signaling makes it relevant for modern **dendritic cell-based cancer immunotherapy** [5].
- **Regulatory Status:** Note that **Picibanil** is **not currently approved by the US FDA**, though it has been studied and used in Europe, Japan, South America, and Taiwan [1] [2] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. RBCP - Intralesional treatment of lymphatic malformations with... [rbcp.org.br]
2. Effects of picibanil as sclerosing agent in primary spontaneous... [vats.amegroups.org]
3. sciencedirect.com/topics/ pharmacology -toxicology-and... [sciencedirect.com]
4. Efficacy and safety of OK-432 immunotherapy of lymphatic... [pubmed.ncbi.nlm.nih.gov]
5. Biological effect of OK-432 (picibanil) and possible application to... [pubmed.ncbi.nlm.nih.gov]
6. Cell regulatory and immunorestorative activity of picibanil (OK432) [pubmed.ncbi.nlm.nih.gov]
7. - Chugai Pharmaceutical - AdisInsight Picibanil [adis.springer.com]

To cite this document: Smolecule. [Picibanil safety profile long-term outcomes]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b607217#picibanil-safety-profile-long-term-outcomes>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com